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Compound of Interest

Compound Name: Sulfamethoxazole hydroxylamine

Cat. No.: B028829

Audience: Researchers, scientists, and drug development professionals.
Introduction

Sulfamethoxazole (SMX), a widely used sulfonamide antibiotic, is metabolized in the body to
various compounds, including the pharmacologically and toxicologically significant metabolite,
sulfamethoxazole hydroxylamine (SMX-HA). SMX-HA is a reactive metabolite that has been
implicated in hypersensitivity reactions associated with sulfamethoxazole therapy. Accurate
quantification of SMX-HA in biological matrices such as urine is crucial for pharmacokinetic
studies, toxicological risk assessment, and in understanding the mechanisms of adverse drug
reactions. This application note provides a detailed protocol for the quantification of SMX-HA in
human urine samples using liquid chromatography-tandem mass spectrometry (LC-MS/MS), a
highly sensitive and specific analytical technique.

Metabolic Pathway of Sulfamethoxazole

Sulfamethoxazole undergoes extensive metabolism in the liver, primarily through N-acetylation
and oxidation. The formation of SMX-HA is a result of N-oxidation of the aromatic amine group
of sulfamethoxazole, a reaction often catalyzed by cytochrome P450 enzymes.[1][2] This
reactive metabolite can be further oxidized to the even more reactive nitroso-sulfamethoxazole,
which can covalently bind to cellular macromolecules, potentially leading to toxicity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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